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Introduction
Didecyl dimethyl ammonium carbonate (DDACarbonate) is a quaternary ammonium

compound (QAC) with the chemical formula [(C₁₀H₂₁)₂N(CH₃)₂]₂CO₃. It consists of two

didecyldimethylammonium cations and a carbonate anion. This compound is part of a broader

class of QACs that are widely utilized for their potent antimicrobial properties across various

sectors, including healthcare, industrial applications, and material preservation.[1] For

professionals in research and drug development, understanding the chemical structure,

physicochemical properties, synthesis, and mechanism of action of DDACarbonate is crucial

for harnessing its potential in novel formulations and applications.

This technical guide provides a comprehensive overview of didecyl dimethyl ammonium
carbonate, with a focus on its chemical structure, properties, synthesis, and antimicrobial

activity. It is important to note that while the active antimicrobial agent is the

didecyldimethylammonium cation, much of the publicly available research has been conducted

on its chloride salt, didecyl dimethyl ammonium chloride (DDAC). Therefore, in instances where

specific data for the carbonate form is unavailable, data for the chloride form is presented as a

comparable reference, a practice supported by regulatory bodies like the EPA.[2]
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The chemical structure of didecyl dimethyl ammonium carbonate is characterized by a

central nitrogen atom covalently bonded to two methyl groups and two long-chain decyl groups,

forming the didecyldimethylammonium cation. The positive charge on the nitrogen is balanced

by the carbonate anion (CO₃²⁻). The presence of the long alkyl chains imparts significant

surface-active properties to the molecule.

A summary of the key physicochemical properties of didecyl dimethyl ammonium carbonate
and the related bicarbonate form is presented in the table below.

Property
Didecyl Dimethyl
Ammonium
Carbonate

Didecyl Dimethyl
Ammonium
Bicarbonate

Reference

IUPAC Name
bis(didecyl(dimethyl)a

zanium);carbonate

didecyl(dimethyl)azani

um;hydrogen

carbonate

[3][4]

CAS Number 148788-55-0 148812-65-1 [3][5][6]

Molecular Formula C₄₅H₉₆N₂O₃ C₂₃H₄₉NO₃ [3][5]

Molecular Weight 713.3 g/mol 387.64 g/mol [3][5]

Physical Description Liquid Liquid [3][4]

Computed LogP - 6.23190 [5]

Note: Some properties for the carbonate form are not readily available in public literature. The

data for the bicarbonate form is included for comparison. The LogP value for the bicarbonate

suggests its lipophilic nature, which is critical for its interaction with microbial membranes.

While specific water solubility data for the carbonate is not listed, its chloride counterpart,

DDAC, has limited solubility in water but is soluble in organic solvents like ethanol and acetone.

[4]
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The synthesis of didecyl dimethyl ammonium carbonate can be achieved through two

primary routes: a direct synthesis and an indirect synthesis.

Direct Synthesis
A notable direct synthesis method involves the in situ reaction of didecylmethylamine with a

cyclic carbonate, such as propylene carbonate, in the presence of methanol. In this process,

methanol reacts with the cyclic carbonate to generate dimethyl carbonate, which then acts as

the quaternizing agent for the didecylmethylamine, directly forming the

didecyldimethylammonium cation with a methocarbonate anion. This can then be converted to

the carbonate form. This method is advantageous as it avoids the handling of corrosive

quaternary ammonium hydroxide intermediates.[7]

Indirect Synthesis
The more common indirect synthesis route involves the conversion of the readily available

didecyl dimethyl ammonium chloride (DDAC) to the carbonate form.[8] This is typically

achieved through an ion exchange reaction. A general two-step protocol is outlined below:

Experimental Protocol: Indirect Synthesis from DDAC

Objective: To synthesize didecyl dimethyl ammonium carbonate from didecyl dimethyl

ammonium chloride.

Materials:

Didecyl dimethyl ammonium chloride (DDAC) solution

A suitable metal hydroxide (e.g., sodium hydroxide or potassium hydroxide)

Carbon dioxide gas

Isopropanol (as a solvent to drive the reaction)

Deionized water

Reaction vessel with stirring capability
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Gas dispersion tube

Filtration apparatus

Procedure:

Step 1: Formation of the Hydroxide Intermediate

Dissolve the DDAC starting material in a suitable solvent, such as isopropanol, in the

reaction vessel. The use of isopropanol helps to drive the reaction to completion.[8]

Add a stoichiometric amount of the metal hydroxide solution to the DDAC solution with

continuous stirring. This will result in the formation of the didecyl dimethyl ammonium

hydroxide intermediate and the precipitation of the metal chloride salt (e.g., NaCl or KCl).

Allow the reaction to proceed for a sufficient time to ensure complete conversion.

Separate the precipitated metal chloride salt from the solution containing the quaternary

ammonium hydroxide by filtration.

Step 2: Carbonation to Form the Carbonate Salt

Transfer the resulting solution of didecyl dimethyl ammonium hydroxide to a clean reaction

vessel.

Bubble carbon dioxide gas through the solution using a gas dispersion tube with vigorous

stirring. This acid-base neutralization reaction will form the didecyl dimethyl ammonium
carbonate.[1]

Carefully control the stoichiometry of the carbon dioxide addition. An excess of carbon

dioxide can lead to the formation of the bicarbonate salt.[1]

Monitor the reaction progress (e.g., by pH measurement) to determine the endpoint.

The final product is a solution of didecyl dimethyl ammonium carbonate.
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The antimicrobial activity of didecyl dimethyl ammonium carbonate is attributed to the

cationic didecyldimethylammonium moiety. The mechanism of action is primarily through the

disruption of microbial cell membranes, a characteristic shared with other QACs.[1]

Signaling Pathway of Microbial Cell Membrane Disruption
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Mechanism of Didecyl Dimethyl Ammonium Cation Action

Microbial Cell Membrane Membrane Disruption Cascade
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Caption: Interaction of the didecyldimethylammonium cation with the microbial cell membrane

leading to cell death.
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The positively charged nitrogen atom of the didecyldimethylammonium cation electrostatically

interacts with the negatively charged components of the microbial cell membrane, such as

phospholipids and proteins.[1] Following this initial binding, the two long, lipophilic decyl chains

penetrate and embed into the hydrophobic core of the lipid bilayer. This insertion disrupts the

ordered structure of the membrane, leading to increased fluidity, the formation of pores, and a

loss of structural integrity.[9] Consequently, essential intracellular components, including ions,

ATP, and nucleic acids, leak out of the cell, ultimately resulting in cell lysis and death.[10]

Antimicrobial Efficacy
Didecyl dimethyl ammonium compounds exhibit broad-spectrum antimicrobial activity against

bacteria, fungi, and enveloped viruses.[10] As previously mentioned, a significant portion of the

available efficacy data is for didecyl dimethyl ammonium chloride (DDAC). The following table

summarizes representative Minimum Inhibitory Concentration (MIC) values for DDAC against

various microorganisms.

Microorganism Type MIC (ppm) Reference

Staphylococcus

aureus

Gram-positive

Bacteria
0.4 - 1.8

Pseudomonas

aeruginosa

Gram-negative

Bacteria
Varies [11]

Escherichia coli
Gram-negative

Bacteria
Varies [12]

Mold Fungi Fungi Effective [12]

Enveloped Viruses Virus Effective [13][14]

Non-enveloped

Viruses
Virus Less Effective [15]

Note: The efficacy of QACs can be influenced by factors such as pH, the presence of organic

matter, and water hardness. It is crucial to evaluate their performance under conditions that

reflect their intended application.
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Experimental Protocols for Efficacy Testing
Standardized methods are essential for evaluating the antimicrobial efficacy of disinfectants like

didecyl dimethyl ammonium carbonate. The AOAC Use-Dilution Test and European Norms

(EN) such as EN 1276 are widely recognized protocols.

Experimental Protocol: General Bactericidal Efficacy Testing (Adapted from EN 1276)

Objective: To determine the bactericidal activity of a didecyl dimethyl ammonium carbonate
formulation.

Materials:

Didecyl dimethyl ammonium carbonate test solution at various concentrations

Standard hard water for dilution

Interfering substance (e.g., bovine albumin solution to simulate "dirty" conditions)

Cultures of test bacteria (e.g., Staphylococcus aureus, Pseudomonas aeruginosa,

Escherichia coli)

Neutralizer solution to inactivate the disinfectant

Culture media (e.g., Tryptone Soy Agar)

Sterile test tubes, pipettes, and other laboratory glassware

Incubator

Procedure:

Preparation of Test Solutions: Prepare the desired concentrations of the didecyl dimethyl
ammonium carbonate solution in standard hard water.

Preparation of Bacterial Suspension: Culture the test bacteria to a standardized cell density

(e.g., 1.5 - 5.0 x 10⁸ CFU/mL).
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Test Procedure: a. To a test tube containing the interfering substance, add the bacterial

suspension. b. Add the didecyl dimethyl ammonium carbonate test solution to the mixture

of interfering substance and bacterial suspension. c. Start a timer for the specified contact

time (e.g., 5 minutes) at a controlled temperature (e.g., 20°C).

Neutralization: At the end of the contact time, transfer an aliquot of the mixture to a tube

containing a validated neutralizer solution to stop the antimicrobial action.

Enumeration of Survivors: Perform serial dilutions of the neutralized sample and plate onto

agar plates.

Incubation: Incubate the plates at the appropriate temperature and time (e.g., 37°C for 24-48

hours).

Calculation: Count the number of colonies on the plates and calculate the reduction in viable

counts compared to a control sample without the disinfectant. A log reduction of ≥ 5 is

typically required to pass the standard for disinfectants.[16]

Conclusion
Didecyl dimethyl ammonium carbonate is a potent antimicrobial agent with a well-

established mechanism of action involving the disruption of microbial cell membranes. Its

chemical structure, characterized by a cationic head and two long alkyl chains, underpins its

surface activity and biocidal efficacy. While specific quantitative data for the carbonate form is

not as abundant as for its chloride counterpart, the shared active cation allows for informed

extrapolation of its properties and antimicrobial spectrum. For researchers and professionals in

drug development, a thorough understanding of its synthesis, mechanism, and standardized

testing methodologies is essential for its effective and reliable application in formulating new

antimicrobial products. Further research focusing specifically on the carbonate and bicarbonate

forms would be beneficial to fully elucidate any subtle differences in their physicochemical and

biological properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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